Cas no 53665-20-6 (2,5-Pyrrolidinedione, 1-[(1-oxo-2-butenyl)oxy]-)

• Product Name: 2,5-Pyrrolidinedione, 1-[(1-oxo-2-butenyl)oxy]-
• CAS No: 53665-20-6
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 356738
• PubChem ID: 71365111
• Update Time: 2025-04-19

2,5-Pyrrolidinedione, 1-[(1-oxo-2-butenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[(1-oxo-2-butenyl)oxy]-
• (2,5-dioxopyrrolidin-1-yl) but-2-enoate
• 1-[(But-2-enoyl)oxy]pyrrolidine-2,5-dione
• 53665-20-6
• DTXSID10788544

• Inchi： 1S/C8H9NO4/c1-2-3-8(12)13-9-6(10)4-5-7(9)11/h2-3H,4-5H2,1H3
• InChI Key： NNKPSUBWDUYRMJ-UHFFFAOYSA-N
• SMILES： O(C(C=CC)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 183.05317
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68